Cas no 94061-81-1 ((3S,5R)-Fluvastatin sodium)

• Product Name: (3S,5R)-Fluvastatin sodium
• CAS No: 94061-81-1
• MF: C₂₄H₂₅FNNaO₄
• MW: 433.448
• MDL: MFCD08063391
• CID: 4554124
• PubChem ID: 23679527
• Update Time: 2025-05-19

(3S,5R)-Fluvastatin sodium Chemical and Physical Properties

Names and Identifiers

• (3S,5R)-Fluvastatin Sodium Salt
• Fluvastatin sodium
• (3S,5R)-Fluvastatin sodium
• 3S,5R-Fluvastatin sodium salt
• Fluvastatin sodium (JAN/USP)
• 94061-81-1
• F0820
• XU-62-320
• Lescol (TN)
• FLUVASTATIN SODIUM (USP MONOGRAPH)
• Fluvastatin for system suitability, European Pharmacopoeia (EP) Reference Standard
• Q27147205
• FLUVASTATIN SODIUM [USP IMPURITY]
• HMS3067L20
• J-009181
• CCG-220859
• sodium, (e)-(3s,5r)-7-[3-(4-fluoro-phenyl)-1-isopropyl-1h-indol-2-yl]-3,5-dihydroxy-hept-6-enoate
• Canef
• (3S,5R)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid sodium salt
• SMR000705060
• SODIUM (+/-)-(3R*,5S*,6E)-7-(3-(P-FLUOROPHENYL)-1-ISOPROPYLINDOL-2-YL)-3,5-DIHYDROXY-6-HEPTENOATE
• (+-)-fluvastatin sodium
• MLS002154037
• FLUVASTATIN SODIUM [VANDF]
• (3S,5R) Fluvastatin Sodium Salt
• (-)-3s,5r-fluvastatin sodium salt
• FLUVASTATIN SODIUM [MART.]
• FLUVASTATIN SODIUM [EP MONOGRAPH]
• rac-sodium (3R,5S,6E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• (3RS,5SR,6E)-Sodium-7-(3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl)-3,5-dihydroxy-6-heptenoate
• 6-HEPTENOIC ACID, 7-(3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOL-2-YL)-3,5-DIHYDROXY-, MONOSODIUM SALT, (R*,S*-(E))-(+/-)-
• Sodium (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• MFCD00929076
• Primesin
• CS-0019898
• Fluvastatin sodium, United States Pharmacopeia (USP) Reference Standard
• Almastatin
• Lipaxan
• DTXSID3044758
• (3S,5R)-rel-7-[3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid sodium salt
• (3R,5S,6E)-(+/-)-7-(3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl)-3,5-dihydroxy-6-heptenoic Acid
• sodium (3S,5R,6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• AKOS015894901
• CHEBI:5137
• LescolXL
• FLUVASTATIN SODIUM (EP MONOGRAPH)
• Fluindostatin
• FLUVASTATIN SODIUM (USP IMPURITY)
• Fluvastatin sodium, Pharmaceutical Secondary Standard; Certified Reference Material
• FLUVASTATIN SODIUM (MART.)
• Lymetel
• HMS3714L19
• CHEMBL241778
• Fluvastatin sodium [USAN]
• rel-(3S,5R,E)-7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid, sodium salt
• DTXCID5065306
• Primexin
• FLUVASTATIN SODIUM (USP-RS)
• Lescol XL
• (-)-(3S,5R)-fluvastatin sodium
• FLUVASTATIN SODIUM [USP MONOGRAPH]
• FLUVASTATIN SODIUM [WHO-DD]
• sodium;(E,3S,5R)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoate
• SCHEMBL41503
• CCRIS 6848
• HMS2097L19
• Cranoc
• PYF7O1FV7F
• (-)-fluvastatin sodium
• FLUVASTATIN SODIUM SALT [MI]
• Sodium (+-)-(3R*,5S*,6E)-7-(3-(p-fluorophenyl)-1-isopropylindol-2-yl)-3,5-dihydroxy-6-heptenoate
• (+-)-sodium (3R,5S,6E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• FLUVASTATIN SODIUM [USP-RS]
• Vastin
• CHEBI:77603
• Fluvastatin sodium, European Pharmacopoeia (EP) Reference Standard
• (3S,5R)-Fluvastatin (sodium)
• XU 62-320
• HY-14664C
• Locol
• Fluvastatin Sanabo
• (3s,5r)-7-(3-(4-fluorophenyl)-1-isopropyl-1h-indol-2-yl)-3,5-dihydroxyhept-6-enoic acidsodium salt
• sodium (+-)-(3R,5S,6E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• FLUVASTATIN SODIUM [JAN]
• FLUVASTATIN SODIUMER
• 6-Heptenoic acid, 7-(3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl)-3,5-dihydroxy-, monosodium salt, (R*,S*-(E))-(+-)-
• D00892
• Fluvastatin sodium salt
• (3S,5R)-(-)-fluvastatin sodium
• Rel-Sodium (3S,5R,E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• FLUVASTATIN SODIUM [ORANGE BOOK]
• sodium (3S,5R,E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• Lochol
• UNII-PYF7O1FV7F
• Fractal
• Fluvastatin sodium [USAN:USP]
• SCHEMBL41663
• 93957-55-2

• MDL： MFCD08063391
• Inchi： InChI=1S/C24H26FNO4.Na/c1-15(2)26-21-6-4-3-5-20(21)24(16-7-9-17(25)10-8-16)22(26)12-11-18(27)13-19(28)14-23(29)30;/h3-12,15,18-19,27-28H,13-14H2,1-2H3,(H,29,30);/q;+1/p-1/b12-11+;/t18-,19-;/m0./s1
• InChI Key： ZGGHKIMDNBDHJB-RPQBTBOMSA-M
• SMILES： O=C([O-])C[C@@H](O)C[C@@H](O)/C=C/C(N1C(C)C)=C(C2=CC=C(F)C=C2)C3=C1C=CC=C3.[Na+]

Computed Properties

• Exact Mass: 433.16653072g/mol
• Monoisotopic Mass: 433.16653072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5Ų

Additional information on (3S,5R)-Fluvastatin sodium

Introduction to (3S,5R)-Fluvastatin Sodium (CAS No. 94061-81-1)

(3S,5R)-Fluvastatin Sodium, with the chemical identifier CAS No. 94061-81-1, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention for its therapeutic applications. This compound is a sodium salt derivative of fluvastatin, a member of the statin class of drugs primarily used for the management of hyperlipidemia. Fluvastatin, including its enantiomer (3S,5R)-fluvastatin, plays a crucial role in inhibiting HMG-CoA reductase, an enzyme essential for cholesterol synthesis in the liver.

The stereochemistry of fluvastatin, particularly the (3S,5R) configuration, is critical to its pharmacological activity. Unlike some other statins that are racemic mixtures, (3S,5R)-fluvastatin sodium offers a more refined and targeted approach to cholesterol reduction. This specificity has been a focus of extensive research, aiming to optimize therapeutic efficacy while minimizing potential side effects.

In recent years, research on statins has expanded beyond their primary use in hyperlipidemia management. Studies have begun to explore their potential in combating inflammation and even certain types of cancer. The unique structure of (3S,5R)-fluvastatin sodium has been found to exhibit anti-inflammatory properties, which could be beneficial in conditions where inflammation plays a significant role.

One of the most compelling areas of research involves the use of statins in neuroprotection. Emerging evidence suggests that fluvastatin and its derivatives may have neuroprotective effects, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise stereochemistry of (3S,5R)-fluvastatin sodium is believed to contribute to these neuroprotective properties by modulating inflammatory pathways and enhancing neuronal survival.

The pharmacokinetic profile of (3S,5R)-fluvastatin sodium has also been extensively studied. Unlike some other statins that require high doses to achieve therapeutic levels, (3S,5R)-fluvastatin sodium demonstrates higher bioavailability and prolonged half-life. This makes it a promising candidate for once-daily dosing regimens, improving patient compliance and convenience.

Another area of interest is the combination therapy involving (3S,5R)-fluvastatin sodium with other medications. Research indicates that combining statins with anti-inflammatory agents could lead to synergistic effects, particularly in managing cardiovascular diseases where both cholesterol reduction and inflammation control are crucial.

The synthesis and purification of (3S,5R)-fluvastatin sodium are complex processes that require advanced chemical techniques. The stereochemical purity of this compound is paramount to its efficacy and safety. Modern synthetic methods have improved yield and purity, making it more feasible for large-scale production and clinical applications.

Regulatory agencies have stringent guidelines for the approval and use of statins like (3S,5R)-fluvastatin sodium. Clinical trials have been conducted to evaluate its safety and efficacy in various populations. These trials have provided valuable insights into dosing regimens and potential side effects, helping to refine its use in clinical practice.

The future prospects for (3S,5R)-fluvastatin sodium are promising. Ongoing research aims to explore new therapeutic applications beyond hyperlipidemia management. Innovations in drug delivery systems may also enhance the efficacy and reduce side effects associated with this compound.

In conclusion, (3S,5R)-fluvastatin sodium represents a significant advancement in pharmaceutical chemistry with its unique stereochemistry offering targeted therapeutic benefits. Its potential applications in managing hyperlipidemia, reducing inflammation, protecting against neurodegenerative diseases, and improving cardiovascular health make it a compound of great interest in contemporary medical research.